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Introduction

Sodium thiosulphate is an inorganic salt with a history of use in various industrial applications,

including as a photographic fixer, a dechlorinating agent in water treatment, and in the textile

industry. In the pharmaceutical and medical fields, it serves as an antidote for cyanide

poisoning and has been investigated for its potential in treating certain side effects of

chemotherapy.[1][2] Accurate and reliable quantification of thiosulphate in different matrices,

such as pharmaceutical formulations, biological fluids, and environmental samples, is crucial

for quality control, pharmacokinetic studies, and ensuring therapeutic efficacy and safety.

High-Performance Liquid Chromatography (HPLC) offers a versatile and sensitive platform for

the analysis of thiosulphate. Various HPLC modes, including ion-pair reversed-phase

chromatography and ion chromatography, have been successfully employed for its

determination.[1][3][4] This application note provides an overview of these methods, detailed

experimental protocols, and quantitative data to guide researchers, scientists, and drug

development professionals in the analysis of thiosulphates.

Principle of Ion-Pair Chromatography for Thiosulphate
Analysis
Ion-pair chromatography is a widely used technique for the separation of ionic and highly polar

compounds on reversed-phase columns. The principle involves adding an ion-pairing reagent
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to the mobile phase, which has a charge opposite to that of the analyte. This reagent forms a

neutral ion pair with the analyte, which can then be retained and separated by the non-polar

stationary phase. For the analysis of the anionic thiosulphate, a cationic ion-pairing reagent,

such as a quaternary ammonium salt, is used.
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Principle of Ion-Pair Chromatography for Thiosulphate.

Experimental Protocols
This section details two common HPLC methods for the determination of thiosulphate: Ion-Pair

Reversed-Phase HPLC with UV detection and Ion Chromatography with Suppressed

Conductivity Detection.

Protocol 1: Ion-Pair Reversed-Phase HPLC with UV
Detection
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This method is suitable for the analysis of thiosulphate in various sample matrices, including

pharmaceutical dosage forms.[2]

1. Materials and Reagents

Sodium Thiosulphate Pentahydrate (Reference Standard)

Tetrabutylammonium hydrogen sulphate (TBAHS) or Tetrapropylammonium salt (TPA) as the

ion-pairing reagent.[2][3]

Methanol or Acetonitrile (HPLC Grade)

Potassium phosphate monobasic and Sodium phosphate dibasic for buffer preparation

Deionized Water (18.2 MΩ·cm)

0.45 µm membrane filters for solvent and sample filtration

2. Instrumentation and Chromatographic Conditions

HPLC System: A standard HPLC system with a quaternary or binary pump, autosampler,

column oven, and UV detector is suitable.

Column: A C8 or C18 reversed-phase column (e.g., Zorbax Eclipse XBD-C8, 150 x 4.6 mm,

5 µm) is recommended.[2]

Mobile Phase: A mixture of a phosphate buffer and an organic modifier (methanol or

acetonitrile) containing the ion-pairing reagent. A typical mobile phase consists of 0.01 M

phosphate buffer (pH adjusted to 7.1) and methanol in an 85:15 (v/v) ratio, containing 1.698

g/L of TBAHS.[2] Another reported mobile phase is an acetonitrile-water (20:80, v/v) solution

at pH 5.0 containing 6 mM TPA.[3]

Flow Rate: 1.0 mL/min[2]

Column Temperature: 25°C[2]

Detection Wavelength: 210 nm or 230 nm.[2][3]
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Injection Volume: 10-50 µL

3. Standard and Sample Preparation

Standard Stock Solution (e.g., 150 µg/mL): Accurately weigh a suitable amount of sodium

thiosulphate reference standard and dissolve it in the mobile phase or deionized water to

obtain the desired concentration.

Calibration Standards: Prepare a series of calibration standards by diluting the stock solution

with the mobile phase to cover the desired concentration range (e.g., 25% to 150% of the

target concentration).[2]

Sample Preparation: The sample preparation will depend on the matrix. For ophthalmic

solutions, a simple dilution with the mobile phase may be sufficient.[2] For other matrices,

extraction or protein precipitation might be necessary. All samples and standards should be

filtered through a 0.45 µm filter before injection.

4. Data Analysis

Create a calibration curve by plotting the peak area of the thiosulphate peak against the

corresponding concentration of the calibration standards.

Determine the concentration of thiosulphate in the samples by interpolating their peak areas

from the calibration curve.

Protocol 2: Ion Chromatography with Suppressed
Conductivity Detection
This method is particularly useful for the analysis of thiosulphate and other ionic impurities in

pharmaceutical-grade sodium thiosulphate.[1]

1. Materials and Reagents

Sodium Thiosulphate Pentahydrate (Reference Standard)

Sodium Carbonate (Na₂CO₃) and Sodium Bicarbonate (NaHCO₃) for eluent preparation
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Deionized Water (18.2 MΩ·cm)

2. Instrumentation and Chromatographic Conditions

Ion Chromatography System: An IC system equipped with a pump, eluent generator

(optional), column heater, and a suppressed conductivity detector.

Column: An anion-exchange column, such as the Dionex IonPac AS12A, is suitable.[1]

Eluent: An isocratic eluent of 13.5 mM Na₂CO₃ / 1.5 mM NaHCO₃.[1]

Flow Rate: Typically 1.0 - 1.5 mL/min.

Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C).

Detection: Suppressed conductivity detection.

Injection Volume: 25 µL

3. Standard and Sample Preparation

Stock Standard Solution (1.0 mg/mL): Accurately weigh 100.0 mg of USP Sodium

Thiosulphate into a 100 mL volumetric flask and dissolve in deionized water.[1] It is

recommended to use polypropylene containers to prepare solutions.[1]

Working Standard (100 µg/mL): Dilute the stock standard solution with deionized water to

achieve the desired concentration.[1]

Calibration Standards: Prepare a series of calibration standards (e.g., 0.2, 20, 50, 75, 100,

125, 150, 200 µg/mL) by diluting the stock standard solution with deionized water.[1]

Sample Solution (e.g., 0.1 mg/mL): Accurately weigh and dissolve the sodium thiosulphate

sample in deionized water to the target concentration.[1]

4. Data Analysis

Similar to the ion-pair method, construct a calibration curve from the peak areas of the

standards and determine the concentration of thiosulphate in the samples.
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Quantitative Data Summary
The following tables summarize the quantitative data from various published methods for the

HPLC analysis of thiosulphate.

Table 1: Ion-Pair Reversed-Phase HPLC Methods

Parameter Method 1 Method 2

Column
Zorbax Eclipse XBD-C8 (150 x

4.6 mm, 5 µm)[2]
Octadecylsilica (ODS)[3]

Mobile Phase

0.01 M Phosphate Buffer (pH

7.1) : Methanol (85:15) with

1.698 g/L TBAHS[2]

Acetonitrile : Water (20:80) (pH

5.0) with 6 mM TPA[3]

Flow Rate 1.0 mL/min[2] 0.6 mL/min[3]

Detection UV at 210 nm[2] UV at 230 nm[3]

Linearity Range
25% to 150% of 150 µg/mL

standard[2]
Not specified

Limit of Detection Not specified 30 nM[3]

Table 2: Ion Chromatography Method
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Parameter Method 3

Column Dionex IonPac AS12A[1]

Eluent 13.5 mM Na₂CO₃ / 1.5 mM NaHCO₃[1]

Flow Rate Not specified (typically 1.0-1.5 mL/min)

Detection Suppressed Conductivity[1]

Linearity Range 0.2 - 200 µg/mL[1]

Limit of Detection
Determined to be a concentration with a signal-

to-noise ratio of 3.[1]

Limit of Quantification
Determined to be a concentration with a signal-

to-noise ratio of 10.[1]

Table 3: Pre-column Derivatization Methods

Parameter
Method 4 (Biological
Fluids)

Method 5 (Urine)

Derivatizing Agent Monobromobimane[5]
2-chloro-1-methylquinolinium

tetrafluoroborate[6]

Detection Fluorescence[5] UV at 375 nm[6]

Linearity Range Not specified 0.5 - 50 µmol/L[6]

Limit of Detection
0.16 nmol (with 50 µL injection)

[5]
0.3 µmol/L[6]

Limit of Quantification Not specified 0.5 µmol/L[6]

Experimental Workflow
The following diagram illustrates a typical workflow for the HPLC analysis of thiosulphate.
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General workflow for HPLC analysis of thiosulphate.
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HPLC is a powerful technique for the determination of thiosulphate in a variety of samples. The

choice of method, whether ion-pair reversed-phase chromatography or ion chromatography,

will depend on the sample matrix, the required sensitivity, and the available instrumentation.

The protocols and data presented in this application note provide a solid foundation for

developing and validating robust and reliable methods for the analysis of thiosulphate. For

specific applications, further method optimization and validation according to relevant

guidelines (e.g., ICH) are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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